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Compound of Interest

Compound Name: Ethyl 4-chlorobutyrate

Cat. No.: B132464

An In-depth Technical Guide to the Physical
Properties of Ethyl 4-chlorobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of Ethyl 4-
chlorobutyrate (CAS No: 3153-36-4), a versatile reagent often utilized in the synthesis of
cyclopropane derivatives and other pharmaceutical intermediates.[1] The following sections
detail its boiling point and density, presenting a compilation of reported values and outlining
standardized experimental methodologies for their determination.

Physical Properties Data

The boiling point and density of Ethyl 4-chlorobutyrate are critical parameters for its handling,
purification, and use in synthetic chemistry. The data compiled from various chemical suppliers
and databases are summarized below.
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Physical Property Value Conditions Source(s)
Boiling Point 186 °C at 760 mmHg (lit.) [1112113114]
185 °C to 186 °C Not specified [5]

184 °C Not specified [6]

Density 1.075 g/mL at 25 °C (lit.) [1112][3]
1.07 g/mL Not specified [4]

1.1+0.1 g/cm3 Not specified [6]

1.057 g/cm3 Not specified [7]

Specific Gravity 1.08 at 20/20 °C [8]

Experimental Protocols

While the specific experimental conditions used to determine the cited values for Ethyl 4-
chlorobutyrate are not detailed in the available literature, this section outlines standard
laboratory protocols for measuring the boiling point and density of a liquid compound.

1. Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and convenient technique for determining the boiling
point of a small quantity of liquid.[9]

o Apparatus: Thiele tube, mineral oil, thermometer, a small test tube (e.g., 10 x 75 mm), a
capillary tube (sealed at one end), and a rubber band or wire for attachment.

e Procedure:

o A small amount of Ethyl 4-chlorobutyrate (approximately 0.5 mL) is placed into the small
test tube.

o The capillary tube is placed inside the test tube with its open end submerged in the liquid.

o The test tube assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[9]
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o The entire assembly is secured in a Thiele tube filled with mineral oil, ensuring the heat is
distributed evenly by convection.

o The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in
the capillary tube will slowly bubble out.

o Heating continues until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the liquid has overcome the
atmospheric pressure.[9]

o The heat source is then removed. The liquid and apparatus are allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to be drawn back into the capillary tube.[9]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
2. Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a glass flask
with a precise and known volume.

o Apparatus: Pycnometer (e.g., 10 mL or 25 mL), analytical balance, thermometer, and the
liquid sample (Ethyl 4-chlorobutyrate).

e Procedure:
o The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is filled with distilled water, and its temperature is allowed to equilibrate to
a known temperature (e.g., 25 °C). The stopper is inserted, and any excess water is
carefully wiped from the outside. The filled pycnometer is weighed.

o The pycnometer is emptied, dried thoroughly, and then filled with Ethyl 4-chlorobutyrate.

o The same procedure of temperature equilibration and weighing is repeated for the sample.
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o The density of the sample is calculated using the following formula: Density of Sample =
(Mass of Sample / Mass of Water) * Density of Water at the measurement temperature.

Visualization of Experimental Workflow

The logical flow for determining the physical properties of a chemical substance like Ethyl 4-
chlorobutyrate can be visualized as follows.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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